Cas no 946229-18-1 (N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946229-18-1
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 6233908
• PubChem ID: 16861098
• Update Time: 2025-07-15

N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• 946229-18-1
• AKOS024650965
• N-cycloheptyl-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• F2482-0033
• N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• N-cycloheptyl-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C19H23N5O2/c25-17(20-14-8-4-1-2-5-9-14)16-18(26)24-13-12-23(19(24)22-21-16)15-10-6-3-7-11-15/h3,6-7,10-11,14H,1-2,4-5,8-9,12-13H2,(H,20,25)
• InChI Key： KQSSEDCNYASJOM-UHFFFAOYSA-N
• SMILES： O=C(C1C(N2C(=NN=1)N(C1C=CC=CC=1)CC2)=O)NC1CCCCCC1

Computed Properties

• Exact Mass: 353.18517499g/mol
• Monoisotopic Mass: 353.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Comprehensive Overview of N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946229-18-1)

The compound N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946229-18-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[2,1-c][1,2,4]triazine core, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its potential applications in oncology, inflammation, and metabolic disorders, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in scientific databases revolves around the synthetic route and mechanism of action of N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide. The compound is typically synthesized through multi-step organic reactions, including cyclization and amidation, with yields optimized for industrial-scale production. Its carboxamide moiety and phenyl substituent contribute to its binding affinity with biological targets, making it a subject of interest for structure-activity relationship (SAR) studies. Recent publications highlight its potential as a kinase inhibitor, a hot topic in cancer research due to the growing demand for kinase-targeted drugs.

In the context of drug development, the pharmacokinetic properties of CAS No. 946229-18-1 are under rigorous investigation. Its solubility, bioavailability, and metabolic stability are critical factors determining its suitability as a lead compound. Computational models, such as molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, are frequently employed to evaluate its drug-likeness. These methodologies resonate with the increasing use of AI-driven drug design, a trending topic in pharmaceutical innovation.

Another area of interest is the compound’s potential role in addressing antibiotic resistance, a global health crisis. Preliminary studies suggest that derivatives of imidazo[2,1-c][1,2,4]triazine exhibit antimicrobial activity against resistant strains. This aligns with the surge in searches for "new antibiotic scaffolds" and "non-traditional antimicrobial agents," reflecting public concern over superbugs. Researchers are also investigating its anti-inflammatory properties, particularly in chronic diseases like rheumatoid arthritis, where cytokine modulation is a key therapeutic strategy.

From a commercial perspective, the demand for high-purity CAS No. 946229-18-1 is rising, driven by its inclusion in custom synthesis libraries and fragment-based drug discovery (FBDD) platforms. Suppliers emphasize its use as a building block for medicinal chemistry, catering to pharmaceutical companies and academic labs. Quality control protocols, such as HPLC and NMR validation, are frequently discussed in procurement forums, underscoring the importance of reproducibility in research.

Environmental and regulatory considerations are also part of the discourse. While the compound is not classified as hazardous, its green chemistry synthesis—minimizing waste and using sustainable solvents—is a growing focus. This ties into broader industry trends, such as the push for Eco-Friendly Synthesis methods, a popular search term among environmentally conscious researchers.

In summary, N-cycloheptyl-4-oxo-8-phenyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide represents a versatile scaffold with multifaceted applications. Its intersection with cutting-edge research areas—from kinase inhibition to antimicrobial development—ensures its relevance in both scientific literature and industrial pipelines. As the field evolves, this compound is poised to remain a focal point for innovation, addressing some of the most pressing challenges in modern medicine.